5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine

• IUPAC Name: 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methylquinolin-2-amine
• InChI: InChI=1S/C21H24N2O3/c1-14-13-19(22-12-11-15-7-5-6-8-16(15)24-2)23-21-18(26-4)10-9-17(25-3)20(14)21/h5-10,13H,11-12H2,1-4H3,(H,22,23)
• InChI Key: HNWZAMJXCCRWRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=CC(=C12)OC)OC)NCCC3=CC=CC=C3OC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine, also known as DMQ or 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized in the 1970s by Alexander Shulgin and has since been used for scientific research purposes.

Mechanism of Action

5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This results in the activation of downstream signaling pathways, leading to altered neural activity and changes in perception and mood.
Biochemical and Physiological Effects:
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine has been shown to have a range of biochemical and physiological effects. It can cause changes in heart rate, blood pressure, and body temperature. It can also induce visual and auditory hallucinations, alterations in thought patterns, and changes in mood and emotion.

Advantages and Limitations for Lab Experiments

One advantage of using 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine in lab experiments is its ability to induce altered states of consciousness, which can be useful for studying the neural correlates of perception and cognition. However, 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine also has limitations, including its potential for abuse and the lack of standardized dosing protocols.

Future Directions

There are several future directions for 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine research. One area of interest is the development of novel therapeutic agents based on the chemical structure of 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine. Another area of research is the study of the long-term effects of 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine use on the brain and behavior. Additionally, further research is needed to fully understand the mechanisms underlying the effects of 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine on the central nervous system.

Scientific Research Applications

5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to have hallucinogenic properties and can induce altered states of consciousness. 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine has also been used as a tool to study the serotonin 2A receptor, which is thought to play a role in the regulation of mood, cognition, and perception.